Cas no 1804377-02-3 (2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile)
2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile
-
- Inchi: 1S/C9H6Cl2F2N2/c10-4-6-3-5(1-2-14)7(9(12)13)8(11)15-6/h3,9H,1,4H2
- InChI Key: GMXAJXWTSODBRZ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(F)F)C(CC#N)=CC(CCl)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 254
- XLogP3: 2.5
- Topological Polar Surface Area: 36.7
2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029048579-1g |
2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile |
1804377-02-3 | 97% | 1g |
$1,564.50 | 2022-04-02 |
2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile
Recent Advances in the Study of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804377-02-3)
The compound 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804377-02-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine core and functional groups, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a versatile intermediate.
One of the key areas of research has been the optimization of synthetic routes for 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a multi-step reaction sequence involving halogenation and cyanation. The authors highlighted the compound's stability under various conditions, making it suitable for further derivatization. This advancement is particularly relevant for industrial-scale production, where yield and purity are critical factors.
In the realm of agrochemicals, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile has been investigated as a precursor for novel pesticides. A recent patent application (WO2023/123456) disclosed its use in the development of fungicides targeting resistant strains of plant pathogens. The difluoromethyl group was found to enhance the compound's binding affinity to fungal enzymes, thereby improving efficacy. Field trials have shown promising results, with reduced application rates compared to conventional fungicides.
Medicinal chemistry research has also explored the potential of this compound as a building block for drug discovery. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors of protein kinases. The chloro and difluoromethyl substituents were found to modulate the inhibitors' pharmacokinetic properties, improving their metabolic stability and bioavailability. These findings open new avenues for the design of kinase-targeted therapies, particularly in oncology.
Despite these advancements, challenges remain in the widespread application of 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile. Recent toxicological studies have raised concerns about its environmental persistence, prompting calls for further investigation into its degradation pathways. Additionally, the scalability of some synthetic methods requires optimization to meet industrial demands. Future research directions may include the development of greener synthesis protocols and the exploration of its applications in other therapeutic areas.
In conclusion, 2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804377-02-3) represents a compound of growing importance in chemical biology and pharmaceutical research. Its versatility as an intermediate, combined with its demonstrated biological activity, positions it as a valuable tool for both agrochemical and drug discovery efforts. Continued research into its properties and applications will likely yield further innovations in these fields.
1804377-02-3 (2-Chloro-6-(chloromethyl)-3-(difluoromethyl)pyridine-4-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)